Cas no 2137065-90-6 ((1R,8S)-4-chloro-3-thiatricyclo6.2.1.0,2,6undeca-2(6),4-diene-5-carboxylic acid)

• Product Name: (1R,8S)-4-chloro-3-thiatricyclo6.2.1.0,2,6undeca-2(6),4-diene-5-carboxylic acid
• CAS No: 2137065-90-6
• MF: C₁₁H₁₁ClO₂S
• MW: 242.721841096878
• CID: 5885309
• PubChem ID: 165470532
• Update Time: 2025-07-13

(1R,8S)-4-chloro-3-thiatricyclo6.2.1.0,2,6undeca-2(6),4-diene-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,8S)-4-chloro-3-thiatricyclo6.2.1.0,2,6undeca-2(6),4-diene-5-carboxylic acid
• EN300-1083260
• (1R,8S)-4-chloro-3-thiatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene-5-carboxylic acid
• 2137065-90-6

• Inchi： 1S/C11H11ClO2S/c12-10-8(11(13)14)7-4-5-1-2-6(3-5)9(7)15-10/h5-6H,1-4H2,(H,13,14)/t5-,6+/m0/s1
• InChI Key： OPBHOCFMTZOHPV-NTSWFWBYSA-N
• SMILES： ClC1=C(C(=O)O)C2=C([C@@H]3CC[C@H](C2)C3)S1

Computed Properties

• Exact Mass: 242.0168285g/mol
• Monoisotopic Mass: 242.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.5Ų

Additional information on (1R,8S)-4-chloro-3-thiatricyclo6.2.1.0,2,6undeca-2(6),4-diene-5-carboxylic acid

Introduction to (1R,8S)-4-Chloro-3-Thiatricyclo6.2.1.0,2,6undeca-2(6),4-Diene-5-Carboxylic Acid (CAS No. 2137065-90-6)

(1R,8S)-4-Chloro-3-thiatricyclo6.2.1.0,2,6undeca-2(6),4-diene-5-carboxylic acid (CAS No. 2137065-90-6) is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tricyclic compounds and is characterized by its intricate molecular framework and the presence of a chlorine atom and a carboxylic acid group. The specific stereochemistry of this compound, denoted by the (1R,8S) configuration, further adds to its complexity and potential biological activity.

The molecular structure of (1R,8S)-4-chloro-3-thiatricyclo6.2.1.0,2,6undeca-2(6),4-diene-5-carboxylic acid is notable for its tricyclic system, which consists of three interconnected rings with a unique bridging pattern. The presence of the chlorine atom at the 4-position and the carboxylic acid group at the 5-position imparts specific chemical properties that are crucial for its potential applications in drug discovery and development.

Recent studies have highlighted the pharmacological properties of (1R,8S)-4-chloro-3-thiatricyclo6.2.1.0,2,6undeca-2(6),4-diene-5-carboxylic acid in various biological systems. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another important aspect of (1R,8S)-4-chloro-3-thiatricyclo6.2.1.0,2,6undeca-2(6),4-diene-5-carboxylic acid is its antimicrobial properties. Research has demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as certain fungi. This property is particularly valuable in light of the growing global concern over antibiotic resistance.

In addition to its anti-inflammatory and antimicrobial activities, (1R,8S)-4-chloro-3-thiatricyclo6.2.1.0,2,6undeca-2(6),4-diene-5-carboxylic acid has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that (1R,8S)-4-chloro-3-thiatricyclo6.2.1.0,2,6undeca-2(6),4-diene-5-carboxylic acid may have potential as a novel anticancer agent.

The synthesis of (1R,8S)-4-chloro-3-thiatricyclo6.2.1.0,2,6undeca-2(6),4-diene-5-carboxylic acid is a challenging task due to its complex molecular structure and specific stereochemistry requirements. However, recent advancements in synthetic chemistry have led to the development of efficient and scalable methods for its preparation. One such method involves a sequence of reactions including ring-closing metathesis (RCM) and asymmetric hydrogenation to achieve the desired stereochemistry.

The pharmacokinetic properties of (1R,8S)-4-chloro-3-thiatricyclo6.2.1.0,2,6undeca-2(6),4-diene-5-carboxylic acid are also an important consideration for its potential therapeutic applications. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models, which supports its further development as a drug candidate.

In conclusion, (1R,8S)-4-chloro-3-thiatricyclo6.2.1.0,2,6undeca-2(6),4-diene-5-carboxylic acid (CAS No. 2137065-90-6) is a multifaceted compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse biological activities make it an exciting area of study for scientists and researchers working in these fields.